8-(4-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

Specification

• CAS No.: 876670-03-0
• Molecular Formula: C18H16ClN5O3
• Molecular Weight: 385.81
• IUPAC Name: 6-(4-chlorophenyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• Standard InChI: InChI=1S/C18H16ClN5O3/c1-10-8-22-14-15(21(3)18(27)23(16(14)26)9-11(2)25)20-17(22)24(10)13-6-4-12(19)5-7-13/h4-8H,9H2,1-3H3
• Standard InChI Key: ZBTAKGIMPBCQOZ-UHFFFAOYSA-N
• SMILES: CC1=CN2C3=C(N=C2N1C4=CC=C(C=C4)Cl)N(C(=O)N(C3=O)CC(=O)C)C

Introduction

8-(4-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a complex organic compound that belongs to the class of organic heterobicyclic compounds. It features an imidazo[2,1-f]purine core, which is a bicyclic framework typical of purine derivatives. These compounds are significant in biological systems, particularly in the context of nucleic acids and energy transfer molecules like ATP.

Synthesis and Purification

The synthesis of 8-(4-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione involves several key steps, typically requiring advanced organic chemistry techniques. The process may involve multiple stages, including condensation reactions and cyclization, followed by purification using methods like chromatography to optimize yield and purity.

Biological Activity and Applications

This compound is of interest in medicinal chemistry and drug development due to its potential biological activity. It may interact with specific biological targets, such as enzymes or receptors involved in cellular signaling pathways. Compounds with similar structures often exhibit inhibitory effects on certain kinases or other enzymatic activities related to cancer progression or other diseases.

Research Findings and Future Directions

Research on 8-(4-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione highlights its significance in both synthetic organic chemistry and pharmacological research. The chlorophenyl group may enhance binding affinity through hydrophobic interactions, making it a valuable building block for more complex organic molecules.

Comparison with Related Compounds

Other compounds in the imidazo[2,1-f]purine class, such as 7-(4-chlorophenyl)-8-(4-methoxyphenyl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, share similar structural features but differ in their substituents, which can affect their biological activity and chemical properties. Another related compound, 8-(2-chlorophenyl)-1,3-dimethyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, also exhibits a chlorophenyl group but with different positioning and additional phenyl substitution.

Compound	Molecular Formula	Molecular Weight	CAS Number
8-(4-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione	Not specified	Not specified	Not specified
7-(4-chlorophenyl)-8-(4-methoxyphenyl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione	C22H18ClN5O3	435.86302	Not specified
8-(2-chlorophenyl)-1,3-dimethyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione	C21H16ClN5O2	405.8	887882-83-9